Cas no 1805209-13-5 (2-Bromo-4-chloro-5-cyanobenzenesulfonyl chloride)

• Product Name: 2-Bromo-4-chloro-5-cyanobenzenesulfonyl chloride
• CAS No: 1805209-13-5
• MF: C₇H₂BrCl₂NO₂S
• MW: 314.971277713776
• CID: 4971108
• Update Time: 2025-10-30

2-Bromo-4-chloro-5-cyanobenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-chloro-5-cyanobenzenesulfonyl chloride

• Inchi： 1S/C7H2BrCl2NO2S/c8-5-2-6(9)4(3-11)1-7(5)14(10,12)13/h1-2H
• InChI Key： MWEGWLXUIAMQAB-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C#N)C=C1S(=O)(=O)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 358
• XLogP3: 3
• Topological Polar Surface Area: 66.3

Additional information on 2-Bromo-4-chloro-5-cyanobenzenesulfonyl chloride

Professional Introduction to 2-Bromo-4-chloro-5-cyanobenzenesulfonyl chloride (CAS No. 1805209-13-5)

2-Bromo-4-chloro-5-cyanobenzenesulfonyl chloride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science due to its versatile structural features and reactivity. This compound, identified by the CAS number 1805209-13-5, is a halogenated aromatic sulfonyl chloride derivative with a cyano group at the 5-position. Its unique molecular architecture makes it a valuable intermediate in the synthesis of various bioactive molecules and functional materials.

The structural composition of 2-Bromo-4-chloro-5-cyanobenzenesulfonyl chloride consists of a benzene ring substituted with bromine at the 2-position, chlorine at the 4-position, and a cyano group at the 5-position. The presence of both bromine and chlorine atoms enhances its reactivity, making it a preferred building block for further chemical modifications. The sulfonyl chloride moiety (-SOCl) is particularly significant as it readily participates in nucleophilic substitution reactions, allowing for the introduction of diverse functional groups into the molecule.

In recent years, 2-Bromo-4-chloro-5-cyanobenzenesulfonyl chloride has been extensively studied for its applications in drug discovery and development. Its ability to serve as a precursor for synthesizing complex pharmaceutical intermediates has made it a subject of interest in medicinal chemistry research. For instance, researchers have utilized this compound to develop novel sulfonamide derivatives, which are known for their antimicrobial and anti-inflammatory properties. The cyano group further extends its utility by enabling transformations such as reduction to amine or hydrolysis to carboxylic acid, providing multiple pathways for structural diversification.

The compound's significance extends beyond pharmaceuticals into the realm of materials science. In particular, its halogenated aromatic core makes it a suitable candidate for designing advanced polymers and organic electronic materials. Recent studies have explored its incorporation into conductive polymers and organic semiconductors, where its electron-withdrawing sulfonyl chloride and cyano groups contribute to enhanced charge transport properties. This has opened up new avenues for developing next-generation electronic devices, including organic light-emitting diodes (OLEDs) and photovoltaic cells.

From a synthetic chemistry perspective, 2-Bromo-4-chloro-5-cyanobenzenesulfonyl chloride offers a unique platform for exploring novel reaction pathways. The combination of bromine and chlorine substituents allows for selective cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in constructing biaryl and heterocyclic structures. These transformations are particularly valuable in the synthesis of small molecule drugs targeting various therapeutic areas, including oncology and neurodegenerative diseases.

The compound's reactivity also makes it an excellent candidate for generating libraries of diversified compounds through combinatorial chemistry approaches. By employing techniques such as parallel synthesis and high-throughput screening, researchers can rapidly explore the structural space encompassed by this intermediate. Such methodologies have been instrumental in identifying lead compounds with promising biological activity, thereby accelerating the drug discovery process.

In conclusion, 2-Bromo-4-chloro-5-cyanobenzenesulfonyl chloride (CAS No. 1805209-13-5) is a multifaceted compound with broad applications across pharmaceuticals and materials science. Its unique structural features enable diverse chemical modifications, making it an indispensable tool in synthetic chemistry research. As advancements continue to unfold in drug development and material innovation, this compound is poised to play an increasingly pivotal role in shaping future scientific breakthroughs.